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Compound of Interest

Compound Name: NCT-504

Cat. No.: B1193298 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of NCT-504, a selective allosteric inhibitor of PIP4Kγ. Adherence to these guidelines is

essential to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against potential exposure to

NCT-504. The following table summarizes the required PPE for handling this compound.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

tears or punctures before use.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory, especially when

handling the solid compound

or solutions.

Body Laboratory coat

A standard laboratory coat

should be worn to protect

against splashes and spills.

Respiratory Use in a well-ventilated area

A certified fume hood should

be utilized when handling the

powdered form of NCT-504 to

avoid inhalation.

Operational and Disposal Plans
Handling and Storage:

NCT-504 should be handled with care to avoid direct contact and inhalation. Follow these

procedural steps for safe handling:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area within a certified chemical fume hood.

Weighing: When weighing the solid compound, use an analytical balance within the fume

hood to minimize the risk of airborne dust.

Dissolving: If preparing a solution, add the solvent to the NCT-504 powder slowly to prevent

splashing.

Storage: Store NCT-504 in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.
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Spill Management:

In the event of a spill, immediate action is required to contain and clean the affected area:

Evacuate: Alert personnel in the immediate vicinity and evacuate the area if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, use an absorbent material (e.g., spill pillows, absorbent pads) to

contain the substance.

Clean: Carefully collect the absorbed material and any contaminated surfaces using

appropriate tools. Place all waste into a sealed, labeled container.

Decontaminate: Clean the spill area with a suitable decontamination solution.

Disposal Plan:

All waste contaminated with NCT-504, including empty containers, used PPE, and spill cleanup

materials, must be disposed of as hazardous chemical waste. Follow all local, state, and

federal regulations for hazardous waste disposal. Do not dispose of NCT-504 down the drain or

in regular trash.

Experimental Workflow
The following diagram outlines a standard workflow for handling NCT-504 in a laboratory

setting, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of NCT-504.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for NCT-504].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193298#personal-protective-equipment-for-
handling-nct-504]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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